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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Glutaric anhydride, a cyclic dicarboxylic anhydride, serves as a versatile building block in

organic synthesis.[1][2][3][4] Its utility spans the production of pharmaceuticals, polymers,

resins, and corrosion inhibitors.[2][3][5][6] This technical guide provides a comprehensive

overview of its chemical properties, structure, and key reactions, tailored for professionals in

research and development.

Chemical Structure and Identification
Glutaric anhydride is systematically named oxane-2,6-dione or pentanedioic anhydride.[7][8]

It consists of a six-membered ring containing five carbon atoms and one oxygen atom, with two

carbonyl groups at positions 2 and 6.[1][2] This structure is functionally related to glutaric acid.

[2]

Below is a diagram representing the chemical structure of glutaric anhydride.
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Chemical structure of glutaric anhydride.

Table 1: Compound Identification
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Identifier Value

CAS Number 108-55-4[9][10][11]

EC Number 203-593-6[10][11][12]

Molecular Formula C₅H₆O₃[6][10][13]

Molecular Weight 114.10 g/mol [10][13]

InChI 1S/C5H6O3/c6-4-2-1-3-5(7)8-4/h1-3H2[12][14]

InChIKey
VANNPISTIUFMLH-UHFFFAOYSA-N[12][14]

[15]

SMILES O=C1CCCC(=O)O1[12][15]

| Synonyms | Pentanedioic anhydride, Dihydropyran-2,6-dione, Glutaric acid anhydride[7][8][12]

[16] |

Physical and Chemical Properties
Glutaric anhydride is a white to off-white crystalline solid or powder.[6][10] It is sensitive to

moisture and will hydrolyze in the presence of water.[5][10][11]

Table 2: Physical Properties

Property Value

Melting Point 50-57 °C[5][6][10][14]

Boiling Point 290-291 °C at 1013 hPa[5][6][9]

150 °C at 10 mmHg[2][10][12]

Density 1.24 g/cm³ at 60 °C[9][14]

1.411 g/mL[5][10]

Flash Point 173-178 °C[5][6][14]

Autoignition Temperature 320 °C[9][14]
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| Vapor Pressure | 0.05 hPa at 50 °C[14] |

Table 3: Solubility

Solvent Solubility

Water Hydrolyzes[10]

Ether Soluble[5][17]

Dimethyl sulfoxide (DMSO) Soluble[5]

Methanol Soluble[5]

Ethanol Soluble[17]

Chloroform Soluble[10][17]

Ethyl Acetate Soluble[2][10]

Benzene Soluble[17]

Toluene Soluble[17]

Acetone Soluble[17]

| Tetrahydrofuran | Soluble[17] |

Experimental Protocols: Synthesis
A common method for the synthesis of glutaric anhydride is the dehydration of glutaric acid.

This can be achieved by heating glutaric acid, often in the presence of a dehydrating agent

such as acetic anhydride.[17][18]

Experimental Protocol: Synthesis of Glutaric Anhydride from Glutaric Acid

Reactants: Glutaric acid and a dehydrating agent (e.g., acetic anhydride).

Procedure: The dicarboxylic acid is mixed and heated with the dehydrating agent.[17] For

instance, glutaric acid can be heated gently to induce dehydration and the formation of the

cyclic anhydride.[18] In a more robust laboratory preparation, the residue of a reaction
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mixture containing the diacid is treated with acetic anhydride and heated, for example, on a

steam bath for one hour.[19]

Work-up: After the reaction, the excess dehydrating agent is typically removed by distillation.

[20] The crude product can then be purified by distillation under reduced pressure.[19][20]

Purification: Recrystallization can be performed to obtain a purer product. For example, the

anhydride can be dissolved in a hot solvent like ethyl acetate, followed by the addition of a

less polar solvent such as hexane or petroleum ether to induce crystallization upon cooling.

[20]

The following diagram illustrates the synthesis of glutaric anhydride from glutaric acid.
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Synthesis of glutaric anhydride from glutaric acid.

Reactivity and Chemical Behavior
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As a cyclic anhydride, glutaric anhydride is a reactive electrophile, readily undergoing

nucleophilic acyl substitution reactions.[1][18] The two carbonyl groups are highly electrophilic,

making the carbonyl carbons susceptible to attack by nucleophiles.[1]

Hydrolysis: Glutaric anhydride is sensitive to moisture and readily hydrolyzes to form glutaric

acid.[10][11][18] This is often an undesirable side reaction, and measures should be taken to

work in anhydrous conditions when the anhydride is the desired reagent.[18]

The diagram below shows the hydrolysis of glutaric anhydride.
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Hydrolysis of glutaric anhydride.

Reactions with Other Nucleophiles:
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Alcohols: Reacts with alcohols to form esters.[18]

Amines: Reacts with amines to yield amides.[1]

Incompatible Materials: It is incompatible with strong oxidizing agents, acids, and bases.[21]

Applications in Research and Development
The reactivity of glutaric anhydride makes it a valuable intermediate in various synthetic

applications:

Pharmaceuticals: It is used in the production of glutaric acid family pharmaceuticals.[2][5][6]

Polymers: Glutaric anhydride is a monomer used in the manufacture of polymers, such as

modified unsaturated linear (epoxy) polyesters.[2][5][6] It is also used as a crosslinking agent

in polymer chemistry.[1]

Other Applications: It serves as a raw material in the production of flavors, corrosion

inhibitors, surfactants, and metal finishing compounds.[2][5][6]

Safety and Handling
Glutaric anhydride is classified as harmful and an irritant.[6][16]

Table 4: Hazard Information

Hazard Description

Acute Toxicity
Harmful if swallowed or in contact with
skin.[9][22]

Skin Irritation Causes skin irritation.[9][22]

Eye Damage Causes serious eye damage or irritation.[9][22]

| Respiratory Irritation | Causes respiratory tract irritation.[6][16] |

Handling and Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/22%3A_Carboxylic_Acid_Derivatives_and_Nitriles/22.05%3A_Acid_Anhydride_Chemistry
https://fiveable.me/key-terms/organic-chemistry-ii/glutaric-anhydride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11152&PLANT=d__ALF
https://www.benchchem.com/product/b126334?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7778519_EN.htm
https://www.fishersci.com/shop/products/glutaric-anhydride-98-thermo-scientific/AAA1115218
https://www.bayvillechemical.net/glutaric-anhydride
https://www.benchchem.com/product/b126334?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7778519_EN.htm
https://www.fishersci.com/shop/products/glutaric-anhydride-98-thermo-scientific/AAA1115218
https://www.bayvillechemical.net/glutaric-anhydride
https://fiveable.me/key-terms/organic-chemistry-ii/glutaric-anhydride
https://m.chemicalbook.com/ProductChemicalPropertiesCB7778519_EN.htm
https://www.fishersci.com/shop/products/glutaric-anhydride-98-thermo-scientific/AAA1115218
https://www.bayvillechemical.net/glutaric-anhydride
https://www.benchchem.com/product/b126334?utm_src=pdf-body
https://www.bayvillechemical.net/glutaric-anhydride
https://pim-resources.coleparmer.com/sds/43267.pdf
https://www.merckmillipore.com/HK/en/product/Glutaric-anhydride,MDA_CHEM-820604
https://www.tcichemicals.com/BE/en/sds/G0071_EU_6N.pdf
https://www.merckmillipore.com/HK/en/product/Glutaric-anhydride,MDA_CHEM-820604
https://www.tcichemicals.com/BE/en/sds/G0071_EU_6N.pdf
https://www.merckmillipore.com/HK/en/product/Glutaric-anhydride,MDA_CHEM-820604
https://www.tcichemicals.com/BE/en/sds/G0071_EU_6N.pdf
https://www.bayvillechemical.net/glutaric-anhydride
https://pim-resources.coleparmer.com/sds/43267.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6][9] In case of dust formation, use a dust mask.

Handling: Use with adequate ventilation and avoid generating dust.[16] Wash hands

thoroughly after handling.[9][16]

Storage: Store in a cool, dry place in a tightly closed container.[16][21] It is moisture sensitive

and should be protected from exposure to moist air or water.[5][10][21]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek

medical attention.[16]

Skin Contact: Wash off immediately with plenty of soap and water.[9][21]

Ingestion: If swallowed, call a poison center or doctor.[9] Do not induce vomiting unless

directed by medical personnel.[16]

Inhalation: Remove to fresh air.[16][21]

This guide provides a foundational understanding of glutaric anhydride for professionals

engaged in chemical research and development. For more detailed information, consulting the

referenced safety data sheets and scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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